Ethyl 2-[6-(2,3-dimethylphenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate

• IUPAC Name: ethyl 2-[6-(2,3-dimethylphenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• InChI: InChI=1S/C22H25N5O4/c1-7-31-17(28)11-25-20(29)18-19(24(6)22(25)30)23-21-26(14(4)15(5)27(18)21)16-10-8-9-12(2)13(16)3/h8-10H,7,11H2,1-6H3
• InChI Key: CWOMFBQOYJOTNM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C2=C(N=C3N2C(=C(N3C4=CC=CC(=C4C)C)C)C)N(C1=O)C
• Molecular Formula: C22H25N5O4
• Molecular Weight: 423.5 g/mol
• CAS No.: 878732-02-6

Description

Ethyl 2-[6-(2,3-dimethylphenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate is a useful research compound. Its molecular formula is C22H25N5O4 and its molecular weight is 423.473. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Catalytic Applications

• The ionic liquid 1-ethyl-3-methylimidazole acetate ([EMIM]OAc) demonstrates its role as an effective catalyst in the synthesis of trisubstituted imidazoles, leveraging ultrasonic irradiation for an efficient, one-pot, three-component synthesis at room temperature. This process highlights the potential for environmentally friendly synthesis methods using less harmful catalysts and offers high yields with simplified methodology (Hongjun Zang et al., 2010).

Biological Activities

• Research into the endophytic fungi from the medicinal plant Tragia involucrata revealed the antioxidant and cytotoxic potential of ethyl acetate extracts. The study underscores the significance of natural compounds derived from fungi in developing therapies for diseases associated with free radical generation (Ananda Danagoudar et al., 2018).

Material Science and Pharmacological Applications

• Aryl-imidazothiadiazole analogues have been designed, synthesized, and evaluated for their anti-proliferative activity across various human cancer cell lines, showcasing the role of similar structured compounds in disrupting microtubule structures and inducing cell death through apoptotic pathways. This research points towards the development of new anticancer drugs (A. Kamal et al., 2015).